Cas no 1800231-21-3 (2,6-Difluoro-3-(trifluoromethoxy)benzyl alcohol)

• Product Name: 2,6-Difluoro-3-(trifluoromethoxy)benzyl alcohol
• CAS No: 1800231-21-3
• MF: C₈H₅F₅O₂
• MW: 228.116120100021
• CID: 5162262
• Update Time: 2026-03-04

2,6-Difluoro-3-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H5F5O2/c9-5-1-2-6(15-8(11,12)13)7(10)4(5)3-14/h1-2,14H,3H2
• InChI Key： VMORNYGCKKMAPD-UHFFFAOYSA-N
• SMILES： C1(CO)=C(F)C=CC(OC(F)(F)F)=C1F

Additional information on 2,6-Difluoro-3-(trifluoromethoxy)benzyl alcohol

Comprehensive Overview of 2,6-Difluoro-3-(trifluoromethoxy)benzyl alcohol (CAS No. 1800231-21-3)

2,6-Difluoro-3-(trifluoromethoxy)benzyl alcohol (CAS No. 1800231-21-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and trifluoromethoxy groups enhances its electronic and steric characteristics, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's benzyl alcohol moiety provides a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This versatility aligns with the growing demand for fluorinated building blocks in medicinal chemistry, as highlighted by recent trends in AI-driven drug design and high-throughput screening. Its CAS No. 1800231-21-3 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global supply chains.

In the context of sustainability, 2,6-Difluoro-3-(trifluoromethoxy)benzyl alcohol is being studied for its potential role in green chemistry applications. The incorporation of fluorine atoms can improve metabolic stability and bioavailability, reducing the environmental footprint of pharmaceutical formulations. This aligns with the industry's shift toward eco-friendly synthesis methods, a topic frequently searched in scientific databases and patent literature.

From a technical perspective, the compound's physicochemical properties—such as solubility, lipophilicity, and thermal stability—are critical for formulation scientists. Recent advancements in computational chemistry have enabled predictive modeling of these traits, addressing common queries like "fluorine effects on drug potency" or "optimizing trifluoromethoxy substituents." Such insights are invaluable for researchers leveraging machine learning tools to accelerate molecular design.

The commercial landscape for CAS No. 1800231-21-3 reflects its niche yet expanding market. Suppliers often highlight its purity (>98%) and compatibility with cross-coupling reactions, catering to the needs of contract research organizations (CROs) and academic labs. Discussions on platforms like LinkedIn and ResearchGate frequently emphasize its utility in fragment-based drug discovery, a trending subtopic in precision medicine.

Looking ahead, the compound's relevance is expected to grow alongside innovations in fluorine chemistry and bioconjugation techniques. Its role in addressing challenges like drug resistance and selective targeting positions it as a key player in next-generation therapeutics. For those seeking detailed spectroscopic data or synthetic protocols, peer-reviewed journals and open-access repositories remain primary resources.